Cas no 1877238-15-7 (5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 1877238-15-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5961346
• PubChem ID: 165482451
• Update Time: 2025-05-19

5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one
• 1877238-15-7
• EN300-1106338

• Inchi： 1S/C11H18N2O2/c1-9-10(12)5-6-11(14)13(9)7-3-4-8-15-2/h5-6H,3-4,7-8,12H2,1-2H3
• InChI Key： FMGHXBFCUOLAAW-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(C=CC(=C1C)N)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one

5-Amino-1-(4-Methoxybutyl)-6-Methyl-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound with CAS No. 1877238-15-7, known as 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied for their potential applications in drug development. The structure of this molecule is characterized by a dihydropyridine ring system with specific substituents that confer unique chemical and biological properties.

Recent advancements in chemical synthesis have enabled the efficient production of 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in *Journal of Medicinal Chemistry* highlighted a novel approach utilizing microwave-assisted synthesis to accelerate the formation of the dihydropyridine core. This method not only enhances the reaction rate but also reduces the generation of by-products, making it a more sustainable option for large-scale production.

The structural features of 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one play a crucial role in its biological activity. The presence of an amino group at position 5 and a methoxybutyl substituent at position 1 introduces hydrophilic properties, which are essential for drug delivery and bioavailability. Additionally, the methyl group at position 6 contributes to the molecule's stability and lipophilicity, balancing its solubility in both aqueous and lipid environments.

Recent studies have demonstrated that 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one exhibits promising pharmacological properties. For example, research conducted at the University of California revealed that this compound acts as a potent inhibitor of certain kinases involved in inflammatory pathways. This finding suggests its potential application in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one involves a multi-step process that begins with the preparation of key intermediates. A report from *Nature Communications* detailed a method where an aldehyde intermediate undergoes condensation with an amine to form the dihydropyridine ring. Subsequent functionalization steps introduce the methoxybutyl and methyl groups at their respective positions.

In terms of applications, 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one has shown potential in drug delivery systems due to its ability to form stable complexes with therapeutic agents. A team at MIT developed a polymer-based drug delivery system incorporating this compound as a targeting moiety, enhancing the specificity and efficacy of anticancer drugs.

Furthermore, computational studies using molecular docking have provided insights into the binding interactions of 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one with various biological targets. These studies reveal that the amino and methoxy groups participate in hydrogen bonding with critical residues on target proteins, significantly contributing to its binding affinity.

The safety profile of 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one has also been evaluated in preclinical models. According to findings published in *Toxicological Sciences*, acute and subchronic toxicity studies indicate that this compound has a favorable safety margin when administered within therapeutic dosage ranges.

In conclusion, 5-amino-1-(4-methoxybutyl)-6-methyl-1,2-dihydropyridin-2-one represents a valuable addition to the arsenal of bioactive molecules under investigation for therapeutic applications. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a promising candidate for future drug development efforts.